4-hydroxy-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purin-2(8H)-one

• IUPAC Name: 6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H17N5O3/c1-10-8-22-13-14(20(2)17(24)19-15(13)23)18-16(22)21(10)9-11-4-6-12(25-3)7-5-11/h4-8H,9H2,1-3H3,(H,19,23,24)
• InChI Key: VJUSBVFBAMNZPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)NC3=O)C
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

4-hydroxy-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purin-2(8H)-one, also known as CFI-400945, is a novel small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various cancers.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Imidazole Derivatives : Derivatives of imidazole have been designed and synthesized to mimic parts of the structure of antimycobacterial agents. These derivatives exhibit potential antimycobacterial activity, highlighting the versatility of imidazole compounds in drug design and synthesis (Miranda & Gundersen, 2009).

• Isomerization and Reactivity : The study of imidazolide linkage in condensed tricyclic systems related to hypermodified bases of phenylalanine transfer ribonucleic acids shows how derivatives undergo rearrangement through fission and recyclization, indicating the reactivity and potential for modification of such compounds (Itaya et al., 1999).

• Antimicrobial Activity : Novel imidazole bearing isoxazole derivatives have been prepared, demonstrating potential antimicrobial activity. This suggests the application of such compounds in developing new antimicrobial agents (Maheta, Patel, & Naliapara, 2012).

• Green Synthesis of Aromatic Esters : Aromatic esters, including those related to the methoxybenzyl group, have been synthesized using eco-friendly methodologies. These compounds are used as cosmetic ingredients, demonstrating the utility of such derivatives in sustainable chemical synthesis (Villa et al., 2005).

• Protecting Group in Organic Synthesis : The methoxy-α-methylbenzyl alcohol, a related protecting group for carboxylic acids, underscores the importance of methoxybenzyl derivatives in facilitating synthetic transformations in organic chemistry (Yoo, Kim, & Kyu, 1990).

Potential Applications

• Luminescence Sensing : Lanthanide metal-organic frameworks based on imidazole dicarboxylate show selective sensitivity to benzaldehyde derivatives, indicating their potential application in fluorescence sensing technologies (Shi, Zhong, Guo, & Li, 2015).

• Photodynamic Therapy : A zinc phthalocyanine derivative with high singlet oxygen quantum yield shows promise for photodynamic therapy, a treatment method for cancer, highlighting the therapeutic potential of such compounds (Pişkin, Canpolat, & Öztürk, 2020).